Cas no 918447-48-0 (Pyridazine, 4-[4-(3,6-diphenyl-4-pyridazinyl)phenyl]-3,6-diphenyl-)
918447-48-0 structure
Product Name:Pyridazine, 4-[4-(3,6-diphenyl-4-pyridazinyl)phenyl]-3,6-diphenyl-
CAS No:918447-48-0
MF:C38H26N4
MW:538.639848232269
CID:775433
PubChem ID:71427033
Update Time:2025-04-19
Pyridazine, 4-[4-(3,6-diphenyl-4-pyridazinyl)phenyl]-3,6-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyridazine, 4-[4-(3,6-diphenyl-4-pyridazinyl)phenyl]-3,6-diphenyl-
- 4-[4-(3,6-diphenylpyridazin-4-yl)phenyl]-3,6-diphenylpyridazine
- DTXSID30845784
- 4,4'-(1,4-Phenylene)bis(3,6-diphenylpyridazine)
- 918447-48-0
-
- Inchi: 1S/C38H26N4/c1-5-13-29(14-6-1)35-25-33(37(41-39-35)31-17-9-3-10-18-31)27-21-23-28(24-22-27)34-26-36(30-15-7-2-8-16-30)40-42-38(34)32-19-11-4-12-20-32/h1-26H
- InChI Key: VGWBDEZYSCCJAA-UHFFFAOYSA-N
- SMILES: N1C(C2C=CC=CC=2)=C(C=C(C2C=CC=CC=2)N=1)C1C=CC(=CC=1)C1C=C(C2C=CC=CC=2)N=NC=1C1C=CC=CC=1
Computed Properties
- Exact Mass: 538.21574685g/mol
- Monoisotopic Mass: 538.21574685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 42
- Rotatable Bond Count: 6
- Complexity: 719
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.7
- Topological Polar Surface Area: 51.6Ų
Pyridazine, 4-[4-(3,6-diphenyl-4-pyridazinyl)phenyl]-3,6-diphenyl- Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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